Cas no 80308-80-1 (4-Bromo-1-vinyl-1H-pyrazole)

4-Bromo-1-vinyl-1H-pyrazole structure
4-Bromo-1-vinyl-1H-pyrazole structure
Product Name:4-Bromo-1-vinyl-1H-pyrazole
CAS No:80308-80-1
MF:C5H5BrN2
MW:173.010599851608
MDL:MFCD02823967
CID:705893
PubChem ID:13498184
Update Time:2025-04-19

4-Bromo-1-vinyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-vinyl-1H-pyrazole
    • 1H-Pyrazole, 4-bromo-1-ethenyl-
    • 4-bromo-1-ethenylpyrazole
    • 4-bromo-1-vinyl-1H-pyrazole(SALTDATA: FREE)
    • 1H-Pyrazole,4-bromo-1-ethenyl
    • 1-vinyl-4-bromopyrazole
    • 4-bromo-1-vinylpyrazole
    • SY333223
    • SCHEMBL23275497
    • CS-0235773
    • DTXSID70542260
    • MFCD02823967
    • AKOS006281418
    • FT-0742839
    • InChI=1/C5H5BrN2/c1-2-8-4-5(6)3-7-8/h2-4H,1H
    • EN300-1608685
    • 80308-80-1
    • BS-36223
    • 4-Bromo-1-ethenyl-1H-pyrazole
    • AT28198
    • DA-18046
    • MDL: MFCD02823967
    • Inchi: 1S/C5H5BrN2/c1-2-8-4-5(6)3-7-8/h2-4H,1H2
    • InChI Key: XCFPSTHDQFDHPP-UHFFFAOYSA-N
    • SMILES: BrC1C=NN(C=C)C=1

Computed Properties

  • Exact Mass: 171.96400
  • Monoisotopic Mass: 171.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 94.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 1.74610

4-Bromo-1-vinyl-1H-pyrazole Security Information

4-Bromo-1-vinyl-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-vinyl-1H-pyrazole Pricemore >>

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